molecular formula C9H18O4 B8292441 3-Methyl-3-hydroxy-6-methoxymethoxy-2-hexanone

3-Methyl-3-hydroxy-6-methoxymethoxy-2-hexanone

Cat. No.: B8292441
M. Wt: 190.24 g/mol
InChI Key: UTSQLLVZEBMBNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methyl-3-hydroxy-6-methoxymethoxy-2-hexanone is a useful research compound. Its molecular formula is C9H18O4 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H18O4

Molecular Weight

190.24 g/mol

IUPAC Name

3-hydroxy-6-(methoxymethoxy)-3-methylhexan-2-one

InChI

InChI=1S/C9H18O4/c1-8(10)9(2,11)5-4-6-13-7-12-3/h11H,4-7H2,1-3H3

InChI Key

UTSQLLVZEBMBNA-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C)(CCCOCOC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-ethoxy-3-hydroxy-6-methoxymethoxy-3-methyl-1-hexene (8.99 g. 41.2 mmol) in 50 mL of methanol was added dropwise 1 M HCl (100 mL, 100 mmol) at room temperature. The exothermic reaction was cooled by water bath and monitored by TLC. After being stirred for two hours, the resulting mixture was neutralized with NaHCO3, concentrated via rotary evaporation and extracted with 3×120 mL of dichloromethane. The combined organic layer was dried over Na2SO4 and concentrated. The crude product was purified by flash column chromatography using hexanes/ethyl acetate (2/1-1/1) as eluent to afford 4.6 g of 3-methyl-3-hydroxy-6-methoxymethoxy-2-hexanone (yield 59).
Name
2-ethoxy-3-hydroxy-6-methoxymethoxy-3-methyl-1-hexene
Quantity
8.99 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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